Cas no 70817-53-7 (4,4,4-trifluoro-3-oxobutanal)

4,4,4-trifluoro-3-oxobutanal structure

4,4,4-trifluoro-3-oxobutanal structure

Product Name:4,4,4-trifluoro-3-oxobutanal

CAS No:70817-53-7

MF:C₄H₃F₃O₂

MW:140.060631990433

CID:546537

PubChem ID:10280323

Update Time:2025-09-22

4,4,4-trifluoro-3-oxobutanal Chemical and Physical Properties

Names and Identifiers

- Butanal, 4,4,4-trifluoro-3-oxo-
- 4,4,4-trifluoro-3-oxobutanal
- CFLWIVMDYUDICT-UHFFFAOYSA-N
- EN300-1124910
- SCHEMBL4441173
- 70817-53-7
- DTXSID50437721
- trifluoroacetylacetaldehyde
- Inchi： 1S/C4H3F3O2/c5-4(6,7)3(9)1-2-8/h2H,1H2
- InChI Key： CFLWIVMDYUDICT-UHFFFAOYSA-N
- SMILES： FC(C(CC=O)=O)(F)F

Computed Properties

Exact Mass: 140.00849
Monoisotopic Mass: 140.00851382g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

4,4,4-trifluoro-3-oxobutanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1124910-0.05g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	0.05g	$528.0	2023-10-26
Enamine	EN300-1124910-0.1g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	0.1g	$553.0	2023-10-26
Enamine	EN300-1124910-0.25g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	0.25g	$579.0	2023-10-26
Enamine	EN300-1124910-0.5g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	0.5g	$603.0	2023-10-26
Enamine	EN300-1124910-1.0g	4,4,4-trifluoro-3-oxobutanal	70817-53-7		1g	$986.0	2023-06-09
Enamine	EN300-1124910-2.5g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	2.5g	$1230.0	2023-10-26
Enamine	EN300-1124910-5.0g	4,4,4-trifluoro-3-oxobutanal	70817-53-7		5g	$2858.0	2023-06-09
Enamine	EN300-1124910-10.0g	4,4,4-trifluoro-3-oxobutanal	70817-53-7		10g	$4236.0	2023-06-09
Enamine	EN300-1124910-1g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	1g	$628.0	2023-10-26
Enamine	EN300-1124910-5g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	5g	$1821.0	2023-10-26

4,4,4-trifluoro-3-oxobutanal Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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